![molecular formula C18H23NO2 B5185347 2-(3,4-dimethoxyphenyl)-N-(3-methylbenzyl)ethanamine CAS No. 353773-69-0](/img/structure/B5185347.png)
2-(3,4-dimethoxyphenyl)-N-(3-methylbenzyl)ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethoxyphenyl)-N-(3-methylbenzyl)ethanamine, commonly known as DMMA, is a psychoactive compound that belongs to the family of amphetamines. It is a derivative of the phenethylamine class of compounds and is structurally similar to other psychoactive substances such as MDMA and MDA. DMMA has gained significant attention in the scientific community due to its potential therapeutic applications and its ability to induce altered states of consciousness.
Mechanism of Action
DMMA works by increasing the release of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It achieves this by binding to and activating the serotonin and dopamine transporters, which are proteins that are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of these neurotransmitters, DMMA increases their concentration in the synaptic cleft, leading to an increase in their activity and ultimately resulting in altered states of consciousness.
Biochemical and Physiological Effects
DMMA has been shown to have a range of biochemical and physiological effects on the body. These include increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. It also has effects on the central nervous system, including increased alertness and wakefulness, as well as feelings of euphoria and empathy.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMMA in lab experiments is its ability to induce altered states of consciousness, which can be useful in studying the effects of psychoactive substances on the brain. However, its use in experiments is limited by its potential for abuse and its potential to cause harm to study participants.
Future Directions
There are several potential future directions for research on DMMA. One area of interest is in the development of new treatments for psychiatric disorders such as depression and anxiety. Another potential area of research is in the study of the long-term effects of DMMA use, particularly in relation to its potential for neurotoxicity. Finally, there is also potential for research on the use of DMMA in combination with other psychoactive substances, such as LSD or psilocybin, to study their combined effects on the brain.
Synthesis Methods
DMMA can be synthesized by using a variety of methods, including the reductive amination of 3,4-dimethoxyphenylacetone with 3-methylbenzylamine. This reaction is typically carried out using a reducing agent such as sodium borohydride or lithium aluminum hydride. Other methods of synthesis include the use of reagents such as hydrobromic acid and phosphorus oxychloride.
Scientific Research Applications
DMMA has been the subject of numerous scientific studies, particularly in the field of neuroscience and pharmacology. One of the most promising areas of research is in the treatment of psychiatric disorders such as depression and anxiety. DMMA has been shown to increase levels of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in regulating mood and emotions.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[(3-methylphenyl)methyl]ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2/c1-14-5-4-6-16(11-14)13-19-10-9-15-7-8-17(20-2)18(12-15)21-3/h4-8,11-12,19H,9-10,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNAXZTIJDZFQLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CNCCC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40386017 |
Source
|
Record name | 2-(3,4-dimethoxyphenyl)-N-(3-methylbenzyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40386017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
353773-69-0 |
Source
|
Record name | 2-(3,4-dimethoxyphenyl)-N-(3-methylbenzyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40386017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.